Cas no 2227742-17-6 (trans-2-(2，4，5-trifluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: trans-2-(2，4，5-trifluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227742-17-6
• MF: C₁₀H₇F₃O₂
• MW: 216.16
• CID: 5012656
• PubChem ID: 155905690
• Update Time: 2025-06-13

trans-2-(2，4，5-trifluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(2,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid
• CID 155905690
• trans-2-(2，4，5-trifluorophenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-(2,4,5-trifluorophenyl)-, (1R,2R)-
• rac-(1R,2R)-2-(2,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1797465
• 2227742-17-6
• starbld0020598

• Inchi： 1S/C10H7F3O2/c11-7-3-9(13)8(12)2-5(7)4-1-6(4)10(14)15/h2-4,6H,1H2,(H,14,15)/t4-,6+/m0/s1
• InChI Key： RRPNGUXPZLIGJY-UJURSFKZSA-N
• SMILES： FC1C=C(C(=CC=1[C@@H]1C[C@H]1C(=O)O)F)F

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 277.5±40.0 °C(Predicted)
• pka: 4.32±0.20(Predicted)

Additional information on trans-2-(2，4，5-trifluorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of trans-2-(2,4,5-Trifluorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227742-17-6)

trans-2-(2,4,5-Trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227742-17-6) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features a cyclopropane ring substituted with a carboxylic acid group and a 2,4,5-trifluorophenyl moiety, which imparts distinct reactivity and biological activity. Its CAS number 2227742-17-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in fluorinated compounds like trans-2-(2,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid stems from their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. These attributes make them invaluable in drug discovery, particularly for central nervous system (CNS) therapeutics and antiviral agents. Recent studies highlight the role of fluorine substitution in improving pharmacokinetic profiles, a topic frequently searched by medicinal chemists and formulation scientists.

From a synthetic chemistry perspective, the cyclopropane scaffold in CAS 2227742-17-6 offers a rigid framework that can mimic peptide bonds or restrict conformational flexibility, a strategy often employed in structure-activity relationship (SAR) studies. The trifluorophenyl group further enhances lipophilicity, a property critical for membrane permeability—a recurring theme in forums discussing drug delivery optimization and blood-brain barrier penetration.

In agrochemical applications, derivatives of trans-2-(2,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid are explored for their potential as herbicides or plant growth regulators. The fluorine atoms contribute to resistance against enzymatic degradation, prolonging efficacy—an advantage frequently cited in patents and green chemistry discussions. Environmental scientists also investigate its degradation pathways to address concerns about persistent organic pollutants (POPs).

Analytical characterization of CAS 2227742-17-6 typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques are pivotal for quality control, especially when the compound is used as an intermediate in multistep syntheses. Online queries often focus on HPLC method development for fluorinated compounds, reflecting the challenges posed by their polarity and isomer separation.

The commercial availability of trans-2-(2,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid is supported by specialized suppliers catering to fine chemical and custom synthesis markets. Sourcing this material requires attention to certificates of analysis (CoA) and regulatory compliance, topics trending in procurement forums. Additionally, its storage stability under inert conditions is a common subject in chemical handling guidelines.

Emerging trends link fluorinated cyclopropanes to bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), areas dominating recent scientific literature. The carboxylic acid group in CAS 2227742-17-6 enables facile derivatization, making it a versatile building block for click chemistry and peptide coupling reactions—keywords frequently associated with drug discovery innovations.

In summary, trans-2-(2,4,5-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227742-17-6) exemplifies the intersection of structural ingenuity and functional versatility in modern chemistry. Its applications span from pharmaceutical intermediates to agrochemical leads, with ongoing research continually expanding its utility. As demand for fluorine-containing compounds grows, this molecule remains a focal point for both academic and industrial research.